Cas no 74510-19-3 (2H-Isoindole-2-hexanal, 1,3-dihydro-1,3-dioxo-)

2H-Isoindole-2-hexanal, 1,3-dihydro-1,3-dioxo- is a specialized organic compound featuring an isoindole core functionalized with a hexanal group and two ketone moieties at the 1,3-positions. This structure imparts reactivity suitable for applications in heterocyclic synthesis and as a building block in pharmaceutical or agrochemical intermediates. The presence of both aldehyde and diketone functionalities allows for versatile derivatization, enabling selective modifications for targeted molecular frameworks. Its stability under controlled conditions and compatibility with common organic solvents enhance its utility in synthetic workflows. The compound's defined purity and consistent performance make it a reliable choice for research and industrial applications requiring precise structural motifs.
2H-Isoindole-2-hexanal, 1,3-dihydro-1,3-dioxo- structure
74510-19-3 structure
Product Name:2H-Isoindole-2-hexanal, 1,3-dihydro-1,3-dioxo-
CAS No:74510-19-3
MF:C14H15NO3
MW:245.273803949356
CID:540895
PubChem ID:12582892
Update Time:2025-11-02

2H-Isoindole-2-hexanal, 1,3-dihydro-1,3-dioxo- Chemical and Physical Properties

Names and Identifiers

    • 2H-Isoindole-2-hexanal, 1,3-dihydro-1,3-dioxo-
    • 6-(1,3-dioxoisoindol-2-yl)hexanal
    • 74510-19-3
    • 6-(1,3-dioxoisoindolin-2-yl)hexanal
    • AGIYKNXRSZKPGG-UHFFFAOYSA-N
    • EN300-6735603
    • Z3300765997
    • 6-phthalimidohexan-1-al
    • 6-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)hexanal
    • SCHEMBL5818475
    • InChI=1/C14H15NO3/c16-10-6-2-1-5-9-15-13(17)11-7-3-4-8-12(11)14(15)18/h3-4,7-8,10H,1-2,5-6,9H2
    • 6-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)hexanal
    • AGIYKNXRSZKPGG-UHFFFAOYSA-
    • 1,3-Dihydro-1,3-dioxo-2H-isoindole-2-hexanal
    • DTXSID20503346
    • Inchi: 1S/C14H15NO3/c16-10-6-2-1-5-9-15-13(17)11-7-3-4-8-12(11)14(15)18/h3-4,7-8,10H,1-2,5-6,9H2
    • InChI Key: AGIYKNXRSZKPGG-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(N1CCCCCC=O)=O

Computed Properties

  • Exact Mass: 245.10525
  • Monoisotopic Mass: 245.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.45

2H-Isoindole-2-hexanal, 1,3-dihydro-1,3-dioxo- Pricemore >>

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2H-Isoindole-2-hexanal, 1,3-dihydro-1,3-dioxo- Related Literature

Additional information on 2H-Isoindole-2-hexanal, 1,3-dihydro-1,3-dioxo-

Comprehensive Guide to 2H-Isoindole-2-hexanal, 1,3-dihydro-1,3-dioxo- (CAS No. 74510-19-3): Properties, Applications, and Market Insights

The chemical compound 2H-Isoindole-2-hexanal, 1,3-dihydro-1,3-dioxo- (CAS No. 74510-19-3) is a specialized organic molecule with significant relevance in pharmaceutical and agrochemical research. This compound belongs to the isoindole family, characterized by its unique heterocyclic structure, which makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential applications in drug development and material science.

One of the most notable features of 2H-Isoindole-2-hexanal, 1,3-dihydro-1,3-dioxo- is its molecular structure, which includes a hexanal side chain and two carbonyl groups at the 1,3-positions. This configuration enhances its reactivity, making it suitable for various chemical transformations. The compound's CAS No. 74510-19-3 is frequently searched in scientific databases, reflecting its importance in academic and industrial settings. Its solubility in organic solvents like dimethyl sulfoxide (DMSO) and methanol further broadens its utility in laboratory applications.

In recent years, the demand for 2H-Isoindole-2-hexanal, 1,3-dihydro-1,3-dioxo- has surged due to its role in the synthesis of bioactive molecules. For instance, it serves as a precursor for compounds with potential antimicrobial and anti-inflammatory properties. This aligns with the growing focus on green chemistry and sustainable drug development, which are hot topics in the scientific community. Researchers are exploring eco-friendly synthetic routes to produce this compound, minimizing waste and energy consumption.

Another area where CAS No. 74510-19-3 is gaining attention is in the field of agrochemicals. The compound's structural versatility allows it to be incorporated into novel pesticides and herbicides, addressing the global need for crop protection solutions. With the rise of precision agriculture and the push for reduced chemical footprints, 2H-Isoindole-2-hexanal, 1,3-dihydro-1,3-dioxo- offers a promising avenue for developing next-generation agrochemicals.

The market dynamics for 2H-Isoindole-2-hexanal, 1,3-dihydro-1,3-dioxo- are also evolving. Pharmaceutical and agrochemical companies are investing heavily in research and development to harness its potential. According to industry reports, the compound's global market is expected to grow steadily, driven by advancements in synthetic methodologies and increasing applications. Suppliers and manufacturers are focusing on high-purity grades to meet the stringent requirements of end-users.

For researchers and procurement specialists, understanding the storage and handling of CAS No. 74510-19-3 is crucial. The compound should be stored in a cool, dry place, away from direct sunlight and moisture, to maintain its stability. Proper labeling and documentation are essential to ensure compliance with safety regulations. These precautions are particularly important given the compound's reactivity and the need for precise measurements in laboratory settings.

In conclusion, 2H-Isoindole-2-hexanal, 1,3-dihydro-1,3-dioxo- (CAS No. 74510-19-3) is a versatile and valuable compound with wide-ranging applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity make it a focal point for ongoing research and development. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and industry.

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